4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(6-methoxyquinolin-8-yl)butanamide
• InChI: InChI=1S/C20H18Cl2N2O3/c1-26-15-10-13-4-2-8-23-20(13)17(12-15)24-19(25)5-3-9-27-18-7-6-14(21)11-16(18)22/h2,4,6-8,10-12H,3,5,9H2,1H3,(H,24,25)
• InChI Key: XOZLUZFXDNXEEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)C=CC=N2)NC(=O)CCCOC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N2O3
• DSSTOX Substance ID: DTXSID70365678
• Molecular Weight: 405.3 g/mol
• CAS No.: 5739-32-2

Description

4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide, also known as GW 501516, is a synthetic drug that belongs to the class of Peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first developed in the early 1990s as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the sports world as a performance-enhancing drug due to its ability to increase endurance and stamina.

Mechanism of Action

4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516 works by activating PPARδ, a nuclear receptor that regulates gene expression involved in metabolism and energy homeostasis. Activation of PPARδ by this compound 501516 leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in increased endurance and stamina, making it a popular performance-enhancing drug in the sports world.
Biochemical and Physiological Effects:
This compound 501516 has been shown to have various biochemical and physiological effects. It increases endurance and stamina by increasing fatty acid oxidation and glucose uptake in skeletal muscle. It also reduces inflammation by inhibiting the expression of pro-inflammatory genes. Additionally, it improves insulin sensitivity and reduces blood glucose levels by increasing glucose uptake in adipose tissue.

Advantages and Limitations for Lab Experiments

4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516 has several advantages for lab experiments, including its ability to improve metabolic parameters and reduce inflammation. However, its use as a performance-enhancing drug in the sports world has led to controversy and ethical concerns. Additionally, there is limited research on the long-term effects of this compound 501516 on human health.

Future Directions

There are several future directions for research on 4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516. One area of interest is its potential therapeutic applications in cancer. This compound 501516 has been shown to inhibit tumor growth and metastasis in preclinical studies, and further research is needed to explore its potential as a cancer treatment. Another area of interest is its effects on the gut microbiome. Recent studies have shown that this compound 501516 can alter the composition of the gut microbiome, and further research is needed to explore its potential implications on human health. Finally, there is a need for further research on the long-term effects of this compound 501516 on human health, particularly in individuals who use it as a performance-enhancing drug.

Scientific Research Applications

4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516 has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. In metabolic disorders, this compound 501516 has been shown to improve insulin sensitivity, reduce inflammation, and increase fat oxidation. In cardiovascular diseases, this compound 501516 has been shown to reduce atherosclerosis and improve cardiac function. In cancer, this compound 501516 has been shown to inhibit tumor growth and metastasis.